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Compound of Interest

Compound Name: Triazophos-D5

Cat. No.: B13436747

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triazophos is an organophosphate insecticide and nematicide used in agriculture. Due to its
potential toxicity and persistence in the environment, monitoring its residue levels in soil is
crucial for environmental and food safety assessments. The use of a stable isotope-labeled
internal standard, such as Triazophos-D5, is essential for accurate and precise quantification
by correcting for matrix effects and variations in sample preparation and instrument response.
This application note details a robust and sensitive method for the analysis of Triazophos-D5
in soil samples using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) with a
QUEChERS-based sample preparation protocol.

Experimental Protocols

o Standards: Triazophos and Triazophos-D5 analytical standards.

Solvents: Acetonitrile (MeCN), HPLC grade.

Salts: Anhydrous magnesium sulfate (MgSOa), sodium chloride (NaCl), sodium citrate, and
disodium citrate sesquihydrate.

Sorbents: Primary secondary amine (PSA) for dispersive solid-phase extraction (d-SPE).

Water: Deionized water.
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The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is employed for
the extraction of Triazophos from soil samples.

o Sample Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

o Hydration (for dry soil): For dry soil samples, add an appropriate amount of deionized water
to achieve a total water content of approximately 8-10 mL and allow it to hydrate for 30
minutes.

« Internal Standard Spiking: Spike the sample with the Triazophos-D5 internal standard
solution and vortex for 30 seconds.

o Extraction:
o Add 10 mL of acetonitrile to the centrifuge tube.

o Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g sodium citrate, 0.5 g
disodium citrate sesquihydrate).

o Immediately cap and shake vigorously for 1 minute.
o Centrifugation: Centrifuge the tube at =3000 rcf for 5 minutes.
» Dispersive SPE Cleanup:

o Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing MgSOa4 and
PSA.

o Vortex for 30 seconds.
o Final Centrifugation: Centrifuge the d-SPE tube at high speed for 2 minutes.

o Sample for Analysis: Transfer the final extract into an autosampler vial for GC-MS/MS
analysis.

o Gas Chromatograph (GC): Equipped with a capillary column suitable for pesticide analysis
(e.g., a low-bleed 5% phenyl-methylpolysiloxane column).
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o Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple
Reaction Monitoring (MRM) mode.

GC Conditions:

Parameter Value
Injection Volume 1L
Inlet Temperature 250 °C
Injection Mode Splitless
Carrier Gas Helium

Initial temp 70°C for 2 min, ramp to 150°C at
Oven Program 25°C/min, then to 280°C at 8°C/min, hold for 10
min.[1]

MS/MS Conditions (MRM):

Precursor lon Productlon 1 Product lon 2 Collision

Compound . o

(m/z) (Quantifier) (Qualifier) Energy (eV)
Triazophos 257.0 162.0 134.0 5
Triazophos-D5 262.0 (inferred) To be determined  To be determined  To be determined

Note: The MRM transitions for Triazophos-D5 should be optimized experimentally.

Data Presentation

The following table summarizes the expected quantitative data for the analysis of Triazophos in
soil, based on typical method performance.[2][3]
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Parameter Expected Value
Limit of Detection (LOD) 0.5 -2 ug/kg
Limit of Quantification (LOQ) 2 -5 pug/kg
Linearity (r?) >0.99

Recovery (%) 70 - 120%
Relative Standard Deviation (RSD %) < 20%

Visualization of Experimental Workflow
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Caption: Workflow for GC-MS/MS analysis of Triazophos-D5 in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gcms.cz [gecms.cz]

2. phenomenex.com [phenomenex.com]

3. Establishment of multiresidue analysis of over 350 pesticides in soils using a modified
QUEChERS method coupled with GC-MS/MS and LC-MS/MS - American Chemical Society
[acs.digitellinc.com]

 To cite this document: BenchChem. [Application Note: GC-MS/MS Analysis of Triazophos-D5
in Soil Samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13436747#gc-ms-ms-analysis-of-triazophos-d5-in-
soil-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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